Cas no 52134-70-0 (Glycinamide, N-acetyl-L-valyl-L-tyrosyl-)

• Product name: Glycinamide, N-acetyl-L-valyl-L-tyrosyl-
• CAS No: 52134-70-0
• MF: C₁₈H₂₆N₄O₅
• MW: 378.422844409943
• CID: 360486
• PubChem ID: 59664479

Glycinamide, N-acetyl-L-valyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• Glycinamide, N-acetyl-L-valyl-L-tyrosyl-
• (2S)-2-acetamido-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-3-methylbutanamide
• SCHEMBL12202808
• DTXSID30732625
• 52134-70-0
• N-Acetyl-L-valyl-L-tyrosylglycinamide

• Inchi： InChI=1S/C18H26N4O5/c1-10(2)16(21-11(3)23)18(27)22-14(17(26)20-9-15(19)25)8-12-4-6-13(24)7-5-12/h4-7,10,14,16,24H,8-9H2,1-3H3,(H2,19,25)(H,20,26)(H,21,23)(H,22,27)
• InChI Key： XZUYAXCDMKLEBX-UHFFFAOYSA-N
• SMILES： C(NC(C(NC(C(NCC(N)=O)=O)CC1C=CC(O)=CC=1)=O)C(C)C)(=O)C

Computed Properties

• Exact Mass: 378.19048
• Monoisotopic Mass: 378.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.62